Cas no 111335-84-3 (Benzoic acid, 4-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)-, phenyl ester)

Benzoic acid, 4-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)-, phenyl ester structure
111335-84-3 structure
Product Name:Benzoic acid, 4-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)-, phenyl ester
CAS No:111335-84-3
MF:C14H10N4O2S
MW:298.319800853729
CID:1197570
Update Time:2024-08-05

Benzoic acid, 4-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)-, phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)-, phenyl ester
    • Inchi: 1S/C14H10N4O2S/c19-13(20-12-4-2-1-3-5-12)10-6-8-11(9-7-10)18-14(21)15-16-17-18/h1-9H,(H,15,17,21)
    • InChI Key: YZNRQBAXZXHQOA-UHFFFAOYSA-N
    • SMILES: C(OC1=CC=CC=C1)(=O)C1=CC=C(N2C(=S)N=NN2)C=C1

Computed Properties

  • Exact Mass: 298.0526

Experimental Properties

  • Density: 1.42±0.1 g/cm3(Predicted)
  • Boiling Point: 446.7±47.0 °C(Predicted)
  • PSA: 66.29
  • pka: -5.86±0.20(Predicted)
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